6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine

• CAS No.: 62615-00-3
• Molecular Formula: C16H23N
• Molecular Weight: 229.36 g/mol
• IUPAC Name: 6-propan-2-yl-1,2,3,4,7,8,9,10-octahydrophenanthridine
• InChI: InChI=1S/C16H23N/c1-11(2)16-14-9-4-3-7-12(14)13-8-5-6-10-15(13)17-16/h11H,3-10H2,1-2H3
• InChI Key: KTBGFKJJRXXGFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2CCCCC2=C3CCCCC3=N1

Description

6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine is an organic compound with a complex structure that includes a phenanthridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate the reactions. The conditions for these reactions vary but often include specific temperatures, pressures, and solvents to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

6-propan-2-yl-1,3-benzothiazol-2-amine: Shares structural similarities but differs in its chemical properties and applications.

VX (nerve agent): Although structurally different, it is another example of a compound with significant biological activity.

Uniqueness

6-(Propan-2-YL)-1,2,3,4,7,8,9,10-octahydrophenanthridine is unique due to its specific structural features and the range of reactions it can undergo.